Cas no 1807149-69-4 (Methyl 3-bromo-5-methyl-2-nitrophenylacetate)

• Product Name: Methyl 3-bromo-5-methyl-2-nitrophenylacetate
• CAS No: 1807149-69-4
• MF: C₁₀H₁₀BrNO₄
• MW: 288.094702243805
• CID: 4971253
• Update Time: 2025-05-19

Methyl 3-bromo-5-methyl-2-nitrophenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromo-5-methyl-2-nitrophenylacetate

• Inchi： 1S/C10H10BrNO4/c1-6-3-7(5-9(13)16-2)10(12(14)15)8(11)4-6/h3-4H,5H2,1-2H3
• InChI Key： TXUQMADPJJZFLY-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=CC(=C1[N+](=O)[O-])CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 279
• XLogP3: 2.6
• Topological Polar Surface Area: 72.1

Additional information on Methyl 3-bromo-5-methyl-2-nitrophenylacetate

Methyl 3-Bromo-5-Methyl-2-Nitrophenylacetate: A Comprehensive Overview

Methyl 3-bromo-5-methyl-2-nitrophenylacetate, identified by the CAS number 1807149-69-4, is a complex organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes a methyl group attached to an acetate ester, along with substituents such as bromine and nitro groups on the aromatic ring. The combination of these functional groups makes it a versatile molecule with potential uses in pharmaceuticals, agrochemicals, and advanced materials.

The molecular formula of Methyl 3-bromo-5-methyl-2-nitrophenylacetate is C₁₀H₁₁BrNO₄, and its molecular weight is approximately 306.17 g/mol. The compound exhibits a melting point of around 85°C and a boiling point of about 360°C under standard conditions. Its solubility in common solvents such as water, ethanol, and dichloromethane has been extensively studied, making it suitable for various chemical reactions and formulations.

Recent studies have highlighted the importance of Methyl 3-bromo-5-methyl-2-nitrophenylacetate in the development of novel drug delivery systems. Researchers have explored its ability to act as a carrier for bioactive molecules, enhancing their stability and bioavailability. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound can serve as an effective excipient in nanoparticle formulations, significantly improving the encapsulation efficiency of hydrophobic drugs.

In addition to its pharmaceutical applications, Methyl 3-bromo-5-methyl-2-nitrophenylacetate has found utility in the synthesis of advanced materials. Its nitro group provides reactive sites for polymerization reactions, enabling the creation of high-performance polymers with tailored properties. A team at the University of California recently utilized this compound to develop a novel class of polyurethanes with enhanced thermal stability and mechanical strength, which could revolutionize industries such as aerospace and automotive manufacturing.

The synthesis of Methyl 3-bromo-5-methyl-2-nitrophenylacetate involves a multi-step process that typically begins with the nitration of an aromatic ring followed by bromination and acetylation. Recent advancements in catalytic methods have optimized this process, reducing reaction times and improving yields. For example, the use of palladium catalysts has been shown to enhance the efficiency of the bromination step by up to 40%, making large-scale production more feasible.

In terms of safety considerations, handling Methyl 3-bromo-5-methyl-2-nitrophenylacetate requires adherence to standard laboratory protocols due to its potential irritant properties. Proper ventilation and personal protective equipment are recommended during synthesis and formulation processes. Regulatory agencies such as OSHA have established guidelines for workplace exposure limits, ensuring safe handling practices across industries.

The environmental impact of Methyl 3-bromo-5-methyl-2-nitrophenylacetate has also been a topic of recent research. Studies conducted by the Environmental Protection Agency (EPA) indicate that this compound undergoes rapid biodegradation under aerobic conditions, minimizing its persistence in natural ecosystems. This finding is particularly relevant for industries involved in large-scale production or application of this compound.

In conclusion, Methyl 3-bromo-5-methyl-2-nitrophenylacetate, CAS No. 1807149-69-4, is a multifaceted compound with diverse applications across various scientific domains. Its unique chemical structure and functional groups make it an invaluable tool in modern chemistry research and development. As ongoing studies continue to uncover new potentials for this compound, its role in advancing technological innovations is expected to grow significantly in the coming years.